Cas no 1213790-87-4 (3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile)

• Product Name: 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile
• CAS No: 1213790-87-4
• MF: C₁₅H₁₂ClNO₂
• MW: 273.714282989502
• MDL: MFCD22574994
• CID: 1057261
• Update Time: 2025-06-08

3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-[(4-methoxybenzyl)oxy]benzonitrile
• 3-chloro-5-(4-methoxybenzyloxy)benzonitrile
• AK-93985
• ANW-53236
• B-1251
• BD231347
• CTK8B6294
• KB-31120
• SureCN4244671
• 5855AJ
• TRA0050835
• SY021979
• 3-CHLORO-5-[(4-METHOXYPHENYL)METHOXY]BENZONITRILE
• 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile

• MDL： MFCD22574994
• Inchi： 1S/C15H12ClNO2/c1-18-14-4-2-11(3-5-14)10-19-15-7-12(9-17)6-13(16)8-15/h2-8H,10H2,1H3
• InChI Key： GIOWFZJLEKWQFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=1)OCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 273.05600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Topological Polar Surface Area: 42.2

Experimental Properties

• PSA: 42.25000
• LogP: 3.79928

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile

Introduction to 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile (CAS No. 1213790-87-4)

3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile, with the CAS number 1213790-87-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chloro substituent, a methoxybenzyl ether group, and a cyano group. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile is C₁₅H₁₃ClNO₂, and its molecular weight is approximately 280.72 g/mol. The compound's structure consists of a benzene ring substituted with a chloro group at the 3-position, an oxybenzyl group at the 5-position, and a cyano group at the 6-position. The methoxybenzyl ether moiety imparts significant stability and reactivity to the molecule, making it an attractive candidate for further chemical modifications and derivatizations.

In recent years, 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of the cyano group allows for facile conversion into various functional groups, such as carboxylic acids, amides, and esters, which are crucial for the development of new drugs with improved pharmacological profiles.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile as a scaffold for designing potent inhibitors of protein kinases. Protein kinases are enzymes that play critical roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The researchers found that derivatives of this compound exhibited high selectivity and potency against specific kinases, making them promising candidates for further preclinical evaluation.

Beyond medicinal chemistry, 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The methoxybenzyl ether group enhances the solubility and processability of the molecule, while the cyano group contributes to its electronic properties by modulating the energy levels of the material.

A study published in Advanced Materials in 2020 reported the synthesis of a series of conjugated polymers incorporating 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile as a building block. These polymers exhibited excellent photoluminescence properties and were used to fabricate high-performance OLEDs with improved efficiency and stability. The researchers attributed these favorable properties to the synergistic effects of the methoxybenzyl ether and cyano groups on the electronic structure of the polymers.

The synthesis of 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile typically involves several steps, including nucleophilic substitution reactions and coupling reactions. One common synthetic route involves starting from 3-chlorobenzonitrile, which is treated with 4-methoxybenzyl alcohol under basic conditions to form the desired product. This method provides good yields and can be scaled up for industrial production.

In terms of safety and handling, it is important to note that while 3-Chloro-5-(4-methoxybenzyl)oxybenzonitrile is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is recommended to store this compound in a cool, dry place away from incompatible materials.

The future prospects for 3-Chloro-5-(4-methozybenzyl)oxybenzonitrile are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other related fields. As new derivatives and analogs are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.